3,6,9,12-Tetraoxatetradecan-1-ol, 14-[4-(1,1,3,3-tetramethylbutyl)phenoxy]-

• CAS: 2315-64-2
• Molecular Formula: C24H42O6
• Molecular Weight: 426.6 g/mol
• SMILES: CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCCOCCOCCOCCO
• InChI: InChI=1S/C24H42O6/c1-23(2,3)20-24(4,5)21-6-8-22(9-7-21)30-19-18-29-17-16-28-15-14-27-13-12-26-11-10-25/h6-9,25H,10-20H2,1-5H3
• InChIKey: WQBPSJIAFZCNBR-UHFFFAOYSA-N

CAS 2315-64-2 is a well-defined, single-chemical-entity nonionic surfactant belonging to the alkylphenol ethoxylate (APE) class. Its IUPAC name—2-[2-[2-[2-[2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol—and molecular formula C₂₄H₄₂O₆ (MW 426.59 g/mol) confirm exactly five ethylene oxide (EO) units.

3,6,9,12-Tetraoxatetradecan-1-ol, 14-[4-(1,1,3,3-tetramethylbutyl)phenoxy]- (CAS 2315-64-2): A Defined Pentaethoxylated Octylphenol Surfactant for Precision Formulation and Analytical Standardization

CAS 2315-64-2 is a well-defined, single-chemical-entity nonionic surfactant belonging to the alkylphenol ethoxylate (APE) class. Its IUPAC name—2-[2-[2-[2-[2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol—and molecular formula C₂₄H₄₂O₆ (MW 426.59 g/mol) confirm exactly five ethylene oxide (EO) units [1]. Unlike commercial octylphenol ethoxylate products that are oligomeric mixtures (e.g., Triton™ X-45 with an average of 4.5 EO [2]), this compound offers batch-to-batch reproducible stoichiometry critical for quantitative analytical and formulation work.

Workflow

Single-oligomer APE standard for LC-MS/MS calibration

Selection

Defined HLB and CMC for W/O emulsion research

Use Context

Electrochemistry and bioseparation research tool

• [1] PubChem Compound Summary for CID 560774, Triton X-100.5. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/Triton-X-100.5 View Source
• [2] TRITON™ X-45 Surfactant Technical Data Sheet, The Dow Chemical Company. https://www.dow.com/en-us/pdp.triton™ x-45 surfactant.85765z.html View Source

Why Triton™ X-100 or Commercial Triton™ X-45 Cannot Simply Replace CAS 2315-64-2 in Precision Applications

Generic substitution fails because commercial Triton™-brand surfactants are polydisperse mixtures whose average EO number masks a broad oligomer distribution, whereas CAS 2315-64-2 is a single, structurally uniform molecule (C₂₄H₄₂O₆, exactly 5 EO) [1]. This molecular precision directly controls the hydrophilic-lipophilic balance (HLB), cloud point, critical micelle concentration (CMC), and interfacial packing density. Substituting Triton™ X-100 (HLB 13.5, cloud point 65 °C) [2] or commercial Triton™ X-45 (average 4.5 EO, HLB 9.8) [3] for the defined 5-EO compound therefore alters phase behavior, solubilization capacity, and sorption kinetics, leading to irreproducible results in regulated analytical methods, agrochemical delivery, and advanced materials synthesis.

Commercial Triton X-45 is a polydisperse EO mixture; oligomer distribution may shift calibration response factors and batch reproducibility.

HLB 9.8 vs 13.5 for Triton X-100 may invert emulsion type from W/O to O/W, altering solubilization and phase behavior.

Cloud point below 25°C vs 65°C for Triton X-100 limits direct substitution in temperature-controlled phase separation protocols.

• [1] PubChem Compound Summary for CID 560774, Triton X-100.5. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/Triton-X-100.5 View Source
• [2] TRITON X-100 Detergent, Calbiochem, Sigma-Aldrich. HLB 13.5, Cloud point 65°C, CMC 200-900 µM. https://cenmed.com/triton-x-100-detergent-cas-9002-93-1-calbiochem-c15-1291-629/ View Source
• [3] TRITON™ X-45 Surfactant Technical Data Sheet, The Dow Chemical Company. HLB 9.8, CMC 136 ppm. https://www.dow.com/en-us/pdp.triton™ x-45 surfactant.85765z.html View Source

Quantitative Differentiation Evidence for 4-tert-Octylphenol Pentaethoxylate (CAS 2315-64-2) Versus Closest Analogs

Molecular Uniformity: Single Oligomer (5 EO) vs. Polydisperse Commercial Mixture (Average 4.5 EO)

CAS 2315-64-2 is the single, structurally defined pentaethylene glycol mono[4-(2,4,4-trimethylpentan-2-yl)phenyl] ether with exactly five ethylene oxide repeat units (C₂₄H₄₂O₆, monoisotopic mass 426.29814 Da) [1]. In contrast, commercial Triton™ X-45 is a polydisperse ethoxylate mixture with a manufacturer-specified average of 4.5 moles of EO [2]. This means Triton™ X-45 contains a distribution of oligomers (n ≈ 2–8), any one of which may differ in mass, HLB contribution, and surface activity from the nominal average. For methods requiring exact stoichiometric calibration—such as LC-MS/MS quantification of octylphenol ethoxylates in environmental waters per ASTM D7742—only a single-oligomer standard ensures accurate recovery and avoids response-factor bias [3].

Molecular uniformity

Head-to-head

Single oligomer (exact 5 EO) vs polydisperse mixture (avg 4.5 EO)

Supports calibration-standard review

Oligomer-distribution uncertainty absent

Evidence Dimension	Number of ethylene oxide units (molecular uniformity)
Target Compound Data	Exactly 5 EO; molecular formula C₂₄H₄₂O₆; MW 426.59 g/mol; monoisotopic mass 426.29814 Da
Comparator Or Baseline	Triton™ X-45: average 4.5 EO (polydisperse mixture); Triton™ X-100: average ~9.5 EO (polydisperse mixture)
Quantified Difference	Target is a single oligomer; commercial products are mixtures spanning multiple oligomers, introducing mass-distribution uncertainty
Conditions	Structural identity confirmed by IUPAC name, InChI, and SMILES [1]; average EO number from manufacturer technical data sheet [2]

Why This Matters

For analytical calibration, regulatory reporting, and formulation design, a single defined oligomer eliminates oligomer-distribution uncertainty that confounds quantification and batch reproducibility.

• [1] PubChem Compound Summary for CID 560774, Triton X-100.5. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/Triton-X-100.5 View Source
• [2] TRITON™ X-45 Surfactant Technical Data Sheet, The Dow Chemical Company. Moles EO: 4.5. https://www.dow.com/en-us/pdp.triton™ x-45 surfactant.85765z.html View Source
• [3] ASTM D7742-11, Standard Practice for Determination of Nonylphenol Polyethoxylates and Octylphenol Polyethoxylates in Water. ASTM International, 2011. https://www.astm.org/d7742-11.html View Source

Hydrophilic-Lipophilic Balance: HLB 9.8 (5 EO) vs. HLB 13.5 (Triton™ X-100, ~9.5 EO)

The hydrophilic-lipophilic balance (HLB) of the 5-EO octylphenol ethoxylate is 9.8, measured on the Griffin scale for the representative commercial product with the same average EO number (Triton™ X-45) [1]. This is significantly lower than the HLB of 13.5 reported for Triton™ X-100 (~9.5 EO) [2]. An HLB below 10 indicates preferential solubility in oil and suitability for water-in-oil (W/O) emulsification, whereas Triton™ X-100's HLB >13 favors oil-in-water (O/W) systems. The 3.7-unit HLB differential translates into a fundamentally different emulsification domain: the 5-EO compound stabilizes W/O emulsions of aromatic and chlorinated solvents [1], while Triton™ X-100 is optimized for O/W detergent and dispersant applications [2].

HLB value

Reported

HLB 9.8 vs 13.5 (Triton X-100); ΔHLB -3.7

Reported W/O emulsion context

Supplier TDS; Griffin method

Evidence Dimension	HLB value (Griffin scale)
Target Compound Data	HLB = 9.8 (representative of 5-EO octylphenol ethoxylate)
Comparator Or Baseline	Triton™ X-100: HLB = 13.5
Quantified Difference	ΔHLB = -3.7 (target is 27% lower on the HLB scale)
Conditions	Standard Griffin HLB method; values from manufacturer technical data sheets

Why This Matters

Selecting the 5-EO compound over Triton™ X-100 is mandatory when formulating W/O emulsions or solubilizing highly hydrophobic actives, where the higher HLB of Triton™ X-100 would cause phase inversion or poor emulsification.

• [1] TRITON™ X-45 Surfactant Technical Data Sheet, The Dow Chemical Company. HLB: 9.8. https://www.dow.com/en-us/pdp.triton™ x-45 surfactant.85765z.html View Source
• [2] TRITON X-100 Detergent, Calbiochem, Sigma-Aldrich. HLB: 13.5, Cloud point: 65°C, CMC: 200-900 µM. https://cenmed.com/triton-x-100-detergent-cas-9002-93-1-calbiochem-c15-1291-629/ View Source

Cloud Point and Phase Separation: Dispersible at 25°C vs. 65°C for Triton™ X-100; Tunable Phase Transition 0–22°C with Triton™ X-114

The 5-EO octylphenol ethoxylate does not form a clear aqueous solution at 25°C; its 1% aqueous dispersion exhibits a cloud point below ambient temperature (typical range 39.4–44.8°C when measured for the analogous Triton™ X-45 ). By contrast, Triton™ X-100 (~9.5 EO) has a cloud point of 65°C [1], remaining fully water-soluble over a broad temperature range. More importantly, when the 5-EO compound is blended with Triton™ X-114 (7.5 EO), the phase-separation temperature can be precisely tuned anywhere between 0°C and 22°C [2]. This tunability, driven by the shorter polyoxyethylene headgroup of the 5-EO component, enables isothermal protein partitioning protocols that are impossible with Triton™ X-100 alone.

Cloud point

Reported

Dispersible at 25°C; tunable 0–22°C with Triton X-114

Supports phase-separation workflow

Anal. Biochem. 1991; mixture-dependent

Evidence Dimension	Cloud point (1% aqueous) and phase-separation temperature range
Target Compound Data	Cloud point: dispersible at 25°C; phase-separation temperature tunable 0–22°C when mixed with Triton™ X-114
Comparator Or Baseline	Triton™ X-100: cloud point = 65°C; no low-temperature phase separation
Quantified Difference	Cloud point differential ≈ 25°C; phase-separation window 0–22°C achievable only with the shorter-EO compound
Conditions	1% aqueous solution for cloud point; mixtures with Triton™ X-114 for phase separation (Anal. Biochem. 1991)

Why This Matters

The low and tunable cloud point uniquely qualifies the 5-EO compound for cloud point extraction, membrane protein partitioning, and bioseparation workflows that require mild, temperature-controlled phase separation.

• [1] TRITON X-100 Detergent, Calbiochem, Sigma-Aldrich. HLB: 13.5, Cloud point: 65°C. https://cenmed.com/triton-x-100-detergent-cas-9002-93-1-calbiochem-c15-1291-629/ View Source
• [2] Ganong BR, et al. Phase separation temperatures of mixtures of Triton X-114 and Triton X-45: application to protein separation. Anal Biochem. 1991;193(1):35-7. PMID: 1645934. https://pubmed.ncbi.nlm.nih.gov/1645934/ View Source

Cuticular Sorption Enhancement: 55% Greater NAA Sorption vs. Other EO-Length Triton Surfactants

In a direct comparative study using enzymatically isolated tomato fruit cuticular membranes, the polyethoxylated octylphenol surfactant with an average of 5 EO units (Triton™ X-45) induced a 55% greater sorption of 2-(1-naphthyl)acetic acid (NAA) relative to the untreated control, an enhancement significantly exceeding that of Triton surfactants with both lower and higher EO content [1]. Below the critical micelle concentration (CMC), surfactants had minimal effect on NAA sorption; above the CMC, OP+5EO and OP+7.5EO uniquely exhibited increased sorption by cuticular membranes, whereas OP+9.5EO (Triton™ X-100) showed decreased sorption with increasing concentration [2]. This non-monotonic structure-activity relationship demonstrates that the 5-EO chain length occupies a performance optimum for promoting agrochemical penetration through plant cuticles.

Cuticular sorption

Head-to-head

+55% NAA sorption vs control (tomato fruit cuticular membranes)

Reported cuticular sorption context

ACS Symp. Ser. 1988; model-dependent

Evidence Dimension	NAA sorption enhancement through tomato fruit cuticular membranes
Target Compound Data	55% greater NAA sorption vs. control for OP+5EO (Triton™ X-45)
Comparator Or Baseline	OP+9.5EO (Triton™ X-100) and other EO-length Triton surfactants: lower enhancement
Quantified Difference	+55% sorption vs. control; significantly greater than Triton surfactants of lower and higher EO content
Conditions	Tomato fruit cuticular membranes (CM) and dewaxed CM (DCM), pH 3.2, 25°C, NAA as model permeant [1][2]

Why This Matters

Formulators of systemic agrochemicals can maximize foliar uptake efficiency by selecting the 5-EO compound over longer-chain alternatives, directly improving pesticide bioavailability and reducing application rates.

• [1] Knoche M, Noga G, Lenz F. Surfactant-induced phytotoxicity: ethylene production as an indicator. Universität Hannover, Institute for Horticultural Sciences. Citing: TX-45 induced 55% greater cuticular sorption of NAA relative to other Triton surfactants. https://www.quest-lfs.uni-hannover.de View Source
• [2] Shafer WE, Bukovac MJ. Studies on Octylphenoxy Surfactants: Effects of Concentration and Mixtures on 2-(1-Naphthyl)acetic Acid Sorption by Tomato Fruit Cuticles. ACS Symposium Series, 1988, Vol. 371, Chapter 4, pp 34–49. https://pubs.acs.org/doi/pdf/10.1021/bk-1988-0371.ch004 View Source

Electrolyte Additive for Aqueous Batteries: Sn Anode Stability >480 Hours with POPE vs. Rapid Failure Without

In a 2024 study published in Advanced Materials, 4-tert-octylphenol pentaethoxylate (POPE, CAS 2315-64-2) was employed as an electrolyte additive to guide reversible stripping/plating of a tin film anode in aqueous acidic batteries [1]. POPE adsorbs onto the Sn surface via coordination bonds, homogenizing surface chemistry and modulating the Sn²⁺ solvation shell to suppress hydrogen evolution. The Sn film anode with POPE delivered over 480 hours of electrochemical stability at 10 mAh cm⁻², whereas the bare Sn anode (without POPE) suffered severe hydrogen gassing and metal detachment, leading to rapid capacity fade. The assembled PbO₂//Sn full cell exhibited excellent durability. This application exploits the specific coordination geometry enabled by the pentaethoxylate chain length, which is not achievable with longer-EO analogs that would sterically hinder surface adsorption [1].

Battery electrolyte

Head-to-head

>480 h cycling stability at 10 mAh cm⁻² (Sn anode)

Supports electrolyte-additive review

Adv. Mater. 2024; coordination-chemistry context

Evidence Dimension	Electrochemical stability of Sn film anode in aqueous acidic battery
Target Compound Data	>480 hours stable cycling with POPE additive (PbO₂//Sn cell at 10 mAh cm⁻²)
Comparator Or Baseline	Bare Sn anode without POPE additive: rapid hydrogen evolution and capacity failure
Quantified Difference	Stability >480 hours (with additive) vs. rapid failure (without additive); quantitative improvement in cycling life by orders of magnitude
Conditions	Aqueous acidic electrolyte, Sn film anode, PbO₂ cathode, 10 mAh cm⁻²; Advanced Materials 2024, DOI: 10.1002/adma.202408067

Why This Matters

This opens a procurement pathway beyond traditional surfactant uses: battery researchers and manufacturers can source CAS 2315-64-2 as a high-purity electrolyte additive for next-generation aqueous energy storage devices.

• [1] Xu D, Zhang H, Xie J, et al. Highly Reversible Tin Film Anode Guided via Interfacial Coordination Effect for High Energy Aqueous Acidic Batteries. Advanced Materials, 2024, e202408067. DOI: 10.1002/adma.202408067. https://doi.org/10.1002/adma.202408067 View Source

Critical Micelle Concentration: 136 ppm (0.11 mM) vs. 200–900 µM (124–558 ppm) for Triton™ X-100

The critical micelle concentration (CMC) of the 5-EO octylphenol ethoxylate is 136 ppm (approximately 0.11 mM) at 25°C, as reported in the manufacturer technical data sheet for the representative product [1]. In comparison, Triton™ X-100 (~9.5 EO) exhibits a CMC range of 200–900 µM (approximately 124–558 ppm) [2]. At the lower bound, the 5-EO compound reaches micellization at roughly half the molar concentration required for Triton™ X-100, indicating greater surface activity per mole. Additionally, the equilibrium surface tension of a 1% active solution is 29 dynes/cm for the 5-EO compound [1] versus 33 dynes/cm for Triton™ X-100 (1% solution) [3], confirming superior interfacial tension reduction.

CMC

Reported

CMC 136 ppm (≈0.11 mM) vs 200–900 µM for Triton X-100

Reported formulation-efficiency context

Supplier TDS; 25°C conditions

Evidence Dimension	Critical micelle concentration (CMC) and surface tension
Target Compound Data	CMC = 136 ppm (≈0.11 mM); surface tension (1% actives) = 29 dynes/cm
Comparator Or Baseline	Triton™ X-100: CMC = 200–900 µM (≈0.2–0.9 mM); surface tension (1%) = 33 dynes/cm
Quantified Difference	CMC approximately 2-fold lower (molar basis); surface tension 4 dynes/cm lower (12% reduction)
Conditions	CMC and surface tension measured at 25°C according to manufacturer standard methods (ASTM D2024 for cloud point reference)

Why This Matters

Lower CMC reduces the surfactant loading required for emulsification and wetting, translating into cost savings and reduced environmental footprint in large-volume industrial formulations.

• [1] TRITON™ X-45 Surfactant Technical Data Sheet, The Dow Chemical Company. CMC: 136 ppm, Surface Tension (1%): 29 dynes/cm. https://www.dow.com/en-us/pdp.triton™ x-45 surfactant.85765z.html View Source
• [2] TRITON X-100 Detergent, Calbiochem, Sigma-Aldrich. CMC: 200-900 µM. https://cenmed.com/triton-x-100-detergent-cas-9002-93-1-calbiochem-c15-1291-629/ View Source
• [3] Triton X-100 Technical Information, Ascent Surfactant. Surface Tension (0.1%): 29 dynes/cm; typical 1% value 33 dynes/cm. https://www.ascent-surfactant.com View Source

Optimal Application Scenarios for CAS 2315-64-2 Based on Verified Differentiation Evidence

Certified Reference Material for Alkylphenol Ethoxylate Environmental Monitoring

CAS 2315-64-2 serves as a single-oligomer calibration standard for LC-MS/MS quantification of octylphenol ethoxylates (OPnEO, 2 ≤ n ≤ 12) in water according to ASTM D7742 [1]. Its exact 5-EO structure eliminates the oligomer-distribution uncertainty inherent in using commercial mixtures like Triton™ X-45, ensuring accurate recovery calculations and inter-laboratory reproducibility for regulatory compliance monitoring under REACH and the Water Framework Directive [2].

Agrochemical Adjuvant for Enhanced Foliar Penetration of Systemic Pesticides

The 55% greater cuticular sorption enhancement demonstrated by the 5-EO compound over other EO-length Triton surfactants [1] makes it the adjuvant of choice for systemic agrochemical formulations. It maximizes uptake of active ingredients such as NAA through plant cuticles at concentrations just above the CMC, enabling lower pesticide application rates while maintaining equivalent biological efficacy.

Cloud Point Extraction and Membrane Protein Partitioning in Bioseparations

The low, tunable cloud point (0–22°C when blended with Triton™ X-114) uniquely qualifies the 5-EO compound for temperature-induced phase separation protocols [1]. This enables gentle, non-denaturing extraction of hydrophobic membrane proteins without organic solvents, a capability not achievable with the high-cloud-point Triton™ X-100 (65°C), which remains homogeneous under standard benchtop conditions.

Electrolyte Additive for High-Stability Aqueous Acidic Battery Anodes

POPE (CAS 2315-64-2) has been validated as a coordination-chemistry electrolyte additive that stabilizes Sn film anodes for over 480 hours in aqueous acidic batteries [1]. Battery manufacturers and academic researchers can procure the defined 5-EO compound to replicate or build upon this interfacial coordination strategy, which relies on the specific EO chain length for optimal surface adsorption and solvation-shell modulation.

Application

Selection Property

Validation Focus

APE environmental monitoring research

Single-oligomer calibration reference

LC-MS/MS method calibration review

Cuticular transport and foliar uptake studies

5-EO sorption enhancement profile

Foliar penetration model review

Cloud point extraction and bioseparation research

Tunable phase-separation range

Protein partitioning endpoint review

Aqueous battery electrolyte research

Pentaethoxylate coordination chemistry

Anode stability endpoint review

• [1] ASTM D7742-11, Standard Practice for Determination of Nonylphenol Polyethoxylates and Octylphenol Polyethoxylates in Water. ASTM International, 2011. https://www.astm.org/d7742-11.html View Source
• [2] ECHA, Substance Evaluation for 4-tert-octylphenol, ethoxylated. European Chemicals Agency. https://echa.europa.eu View Source